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Compound of Interest

Compound Name: 4-Azido-n-ethyl-1,8-naphthalimide

Cat. No.: B560328

An In-depth Profile for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
applications, experimental protocols, and commercial suppliers for CAS number 912921-27-8,
identified as 4-azido-N-ethyl-1,8-naphthalimide. This molecule is a key tool in chemical
biology, primarily utilized as a click-activated fluorescent probe.

Core Properties

4-azido-N-ethyl-1,8-naphthalimide is a naphthalimide derivative containing a reactive azide
moiety. This functional group allows it to participate in bioorthogonal "click chemistry" reactions,
most notably the Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC). The naphthalimide
core itself is a robust fluorophore, but its fluorescence is significantly altered by the presence of
the azide group. Upon reaction with an alkyne, the formation of a triazole ring activates strong
fluorescence, making it an ideal probe for detecting and imaging molecules that have been
metabolically or synthetically tagged with an alkyne.

Physicochemical Data

The quantitative properties of 4-azido-N-ethyl-1,8-naphthalimide are summarized in the table
below.
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Property Value Source

CAS Number 912921-27-8 R&D Systems[1]

. 6-Azido-2-ethyl-1H-
Chemical Name ) o R&D Systems[1]
benz[delisoquinoline

Molecular Formula C14H10N4O2 R&D Systems, GlpBio[1][2]

Molecular Weight 266.25 g/mol R&D Systems, GlpBio[1][2]

) R&D Systems, Tocris
Purity =>95% (HPLC) o
Bioscience[1]

Soluble to 10 mM in DMSO

Solubility (with gentle warming), 100 MM  R&D Systems[1]
in THF
Storage Store at -20°C R&D Systems, GlpBio[1][3]

Biological Application: Imaging Fucosylated
Glycans

The primary application of 4-azido-N-ethyl-1,8-naphthalimide is the dynamic imaging of
fucosylated glycoproteins and glycolipids within cellular systems.[1][4] This is achieved through
a two-step process involving metabolic labeling followed by a highly specific fluorescent
tagging reaction.

» Metabolic Labeling: Cells are cultured with a fucose analog that has been modified with an
alkyne group (e.g., 6-alkynyl-fucose). This sugar is processed through the fucose salvage
pathway and incorporated into cellular glycans.[5][6]

» Click-Activated Fluorescence: The cells, now displaying alkyne-tagged glycans, are treated
with 4-azido-N-ethyl-1,8-naphthalimide. In the presence of a Copper(l) catalyst, the azide
group on the probe "clicks" with the alkyne group on the glycan. This cycloaddition reaction
forms a stable, highly fluorescent triazole product, effectively tagging the fucosylated
molecules and allowing for their visualization by fluorescence microscopy or flow cytometry.

[5]16]
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This technique provides a powerful method for studying the localization and dynamics of
fucosylation, a critical post-translational modification involved in various cellular processes.

Experimental Protocols and Methodologies

The following is a generalized protocol for labeling and imaging fucosylated glycans in live cells
using CAS 912921-27-8, based on established methodologies for Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC) in biological systems.

Materials

e 4-azido-N-ethyl-1,8-naphthalimide (Probe)

» Alkyne-modified fucose analog (e.g., 6-ethynyl-fucose)

o Copper(ll) Sulfate (CuSQOa)

e Sodium Ascorbate

 Tris(hydroxypropyltriazolylmethyl)amine (THPTA) or similar copper-chelating ligand
o Phosphate-Buffered Saline (PBS)

 Cell culture medium

o Mammalian cells of interest

Protocol: Live Cell Labeling

Step 1: Metabolic Incorporation of Alkyne-Fucose

Culture mammalian cells under standard conditions to the desired confluency.

Prepare a stock solution of the acetylated, alkyne-modified fucose analog in DMSO.

Add the fucose analog to the cell culture medium to a final concentration of 25-50 uM.

Incubate the cells for 24-48 hours to allow for metabolic incorporation of the alkyne-tagged
sugar into cellular glycans.
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Step 2: Preparation of Click Reaction Cocktail Note: Prepare solutions fresh and use
immediately. The final concentrations below are examples and may require optimization.

Probe Solution: Prepare a 10 mM stock solution of 4-azido-N-ethyl-1,8-naphthalimide in
DMSO.

Copper Solution: Prepare a 50 mM stock solution of CuSOa in water.

Ligand Solution: Prepare a 50 mM stock solution of THPTA in water.

Reductant Solution: Prepare a 100 mM stock solution of sodium ascorbate in water.
Step 3: Click Reaction and Labeling

Wash the cells twice with ice-cold PBS to remove residual medium and unincorporated
sugar.

Prepare the click reaction cocktail by adding the components to PBS in the following order,
vortexing gently after each addition:

o 4-azido-N-ethyl-1,8-naphthalimide (to final concentration of 10-50 uM)

o Pre-mixed Copper/Ligand solution: Combine CuSO4 and THPTA in a 1:5 molar ratio (e.qg.,
final concentration of 100 puM CuSOa4 and 500 uM THPTA).

o Sodium Ascorbate (to final concentration of 1-2.5 mM).

Add the complete click reaction cocktail to the cells.

Incubate for 5-15 minutes at room temperature or 4°C, protected from light.
Remove the reaction cocktail and wash the cells three times with PBS.
Step 4: Imaging

e Add fresh culture medium or imaging buffer to the cells.
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+ Visualize the fluorescently labeled glycans using a fluorescence microscope with appropriate
filter sets for the naphthalimide fluorophore (typically excited with blue light).

Visualization of Workflow

The following diagrams illustrate the key chemical reaction and the overall experimental
workflow.
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Caption: Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC) Reaction.
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Caption: Experimental Workflow for Fluorescent Glycan Labeling.

Commercial Suppliers

4-azido-N-ethyl-1,8-naphthalimide (CAS 912921-27-8) is available from several reputable
suppliers of research chemicals. Researchers should always refer to the batch-specific
certificate of analysis for the most accurate data.
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o R&D Systems (a Bio-Techne brand)[1]

» Tocris Bioscience (a Bio-Techne brand)

» GlpBio[2][3]

e Benchchem

o US Biological (distributed by BIOZOL)

e Hangzhou Cedareal Technology Co., Ltd.
e Minglong (Xianning) Medicine Co., Ltd.

» Hoffman Fine Chemicals

e Smolecule

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-azido-N-ethyl-1,8-naphthalimide
(CAS 912921-27-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560328#cas-number-912921-27-8-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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